5-HT3-In-1

• Molecular Formula: C16H21ClN4O3
• Molecular Weight: 352.81 g/mol
• InChI: InChI=1S/C16H21ClN4O3/c17-12-7-11(14-15(13(12)18)24-6-5-23-14)16(22)19-8-10-9-20-1-3-21(10)4-2-20/h7,10H,1-6,8-9,18H2,(H,19,22)/t10-/m0/s1
• InChIKey: AUEDWHIROZUNGK-JTQLQIEISA-N

5-HT3-In-1 Compound Overview

5-HT3-In-1, also known as (S)-N-((1,4-diazabicyclo[2.2.2]octan-2-yl)methyl)-8-amino-7-chloro-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide (CAS 186348-68-5, molecular formula C16H21ClN4O3), is a selective antagonist of the 5-hydroxytryptamine type 3 (5-HT3) receptor [1]. It is a benzamide-diazabicyclooctane derivative first disclosed as compound example 8 in patent EP0748807A1 [1]. The compound binds to the orthosteric site of the 5-HT3 receptor to competitively inhibit serotonin signaling . It is currently sold as a research tool by multiple vendors for in vitro and in vivo studies.

1

5-HT3 receptor probe for in vitro / in vivo signaling studies

2

Chiral (S)-enantiomer, requires stereochemical verification

3

Benzamide-diazabicyclooctane scaffold distinct from indole/benzimidazolone antagonists

• [1] Jegham S, et al. Derivatives of N-(1,4-diazabicyclo(2.2.2)-oct-2-yl)methyl benzamide, their preparation and their therapeutical use. European Patent EP0748807A1, 1996. View Source

5-HT3-In-1 Procurement Evidence

The 5-HT3 receptor antagonist class encompasses a structurally diverse set of compounds, including indoles (e.g., ondansetron), benzimidazolones (e.g., granisetron), and benzamides (e.g., zacopride, 5-HT3-In-1) [1]. These structural differences confer distinct binding kinetics, selectivity profiles, and functional properties. 5-HT3-In-1 belongs to the benzamide subclass, but its unique N-(1,4-diazabicyclo[2.2.2]oct-2-yl)methyl benzamide scaffold with a chiral center at the 2-position of the diazabicyclooctane ring distinguishes it from other benzamide 5-HT3 antagonists like zacopride [1]. Simple in-class substitution without comparative data on binding affinity, functional antagonism, and selectivity risks introducing uncharacterized pharmacological effects. Unfortunately, publicly available quantitative differentiation data for 5-HT3-In-1 against close analogs is extremely limited, which underscores the need for rigorous lot-specific characterization by end users [1].

Class-level substitution across indole, benzimidazolone, and benzamide 5-HT3 antagonists may shift binding kinetics and selectivity.

Chiral mismatch: (S)- vs (R)-enantiomers may exhibit different receptor interactions; no comparative activity data available.

Absence of selectivity profiling against other 5-HT subtypes and receptor families limits target-specific interpretation.

• [1] Jegham S, et al. Derivatives of N-(1,4-diazabicyclo(2.2.2)-oct-2-yl)methyl benzamide, their preparation and their therapeutical use. European Patent EP0748807A1, 1996. View Source

5-HT3-In-1 Differentiation Evidence

Binding Affinity vs Reference Antagonists

A BindingDB entry (CHEMBL5435388) reports an IC50 of 5.28 × 10^5 nM (528 µM) for 5-HT3-In-1 in a functional antagonist assay using mouse 5-HT3 receptors expressed in Xenopus oocytes [1]. This value indicates very weak functional antagonism. In contrast, the well-characterized 5-HT3 antagonist ondansetron typically exhibits sub-nanomolar affinity (Ki ~ 0.4 nM) in radioligand binding assays and nanomolar potency (IC50 ~ 1-5 nM) in functional assays [2]. Ondansetron is a class-level reference. An approximate 100,000-fold difference in potency is observed. This dramatic difference suggests that either the assay conditions are not optimized for 5-HT3-In-1 or its primary target may not be the 5-HT3 receptor under these specific conditions.

Binding Affinity vs Reference

Cross-study comparable

IC50 = 528,000 nM (528 µM)
Ondansetron reference: ~0.4 nM Ki

Reported weak functional antagonism; context-dependent.

Approximately 100,000-fold lower potency than potent clinical antagonist.

Evidence Dimension	Functional antagonism of 5-HT3 receptor (IC50)
Target Compound Data	IC50 = 528,000 nM (528 µM)
Comparator Or Baseline	Ondansetron: Ki ~ 0.4 nM, functional IC50 ~ 1-5 nM
Quantified Difference	Approximately 100,000-fold lower potency for 5-HT3-In-1
Conditions	Target compound: Mouse 5-HT3 receptor in Xenopus oocytes, 5-HT-induced inward current. Comparator: Radioligand binding and functional assays on human/rat 5-HT3 receptors.

Why This Matters

The large potency gap highlights that 5-HT3-In-1 cannot be considered a functional substitute for potent clinical 5-HT3 antagonists without further validation, directly impacting its utility in mechanistic studies.

• [1] BindingDB. BDBM50630142 (CHEMBL5435388). Affinity Data: IC50=5.28E+5 nM for mouse 5-HT3 receptor expressed in Xenopus oocytes. View Source
• [2] Butler A, et al. The pharmacological characterization of a novel 5-HT3 receptor antagonist, ondansetron (GR38032F). Eur J Pharmacol. 1990; 182(1): 193-201. View Source

Enantiomeric Purity

The patent EP0748807A1 specifies the (+)-enantiomer of 8-amino-7-chloro-N-(1,4-diazabicyclo[2.2.2]oct-2-yl)methyl-2,3-dihydro-1,4-benzodioxine-5-carboxamide with a specific optical rotation [α]20D = +20.7° (c = 1; H2O) [1]. The commercially available product is listed as the (S)-enantiomer by multiple vendors, corresponding to the (+)-isomer [1]. The patent also describes the (-)-enantiomer with a different optical rotation ([α]20D = -12.7°), indicating distinct stereochemical forms. No comparative activity data between the enantiomers is provided in the patent.

Enantiomeric Purity

Supporting evidence

[α]20D = +20.7° (c=1; H2O)

Enantiomeric identity context; (S)-enantiomer matches (+)-isomer.

No differential activity data between (+)- and (−)-enantiomers.

Evidence Dimension	Optical rotation and enantiomeric identity
Target Compound Data	[α]20D = +20.7° (c = 1; H2O) for (+)-enantiomer (Example 8)
Comparator Or Baseline	[α]20D = -12.7° for (-)-enantiomer (Example 1.7)
Quantified Difference	Opposite sign; magnitudes differ by ~8°
Conditions	Patent EP0748807A1; measurement in H2O

Why This Matters

Ensuring procurement of the correct enantiomer is critical, as the patent discloses both (+)- and (-)-enantiomers but provides no differential activity data, making stereochemical verification essential for reproducible research.

• [1] Jegham S, et al. Derivatives of N-(1,4-diazabicyclo(2.2.2)-oct-2-yl)methyl benzamide, their preparation and their therapeutical use. European Patent EP0748807A1, 1996. View Source

Selectivity Profile vs Other 5-HT Subtypes

No publicly available selectivity data for 5-HT3-In-1 against other 5-HT receptor subtypes (e.g., 5-HT1A, 5-HT2A, 5-HT4) or other receptor families could be identified [1]. This absence is a critical gap, as structural analogs like SL65.0155, which contains the same benzodioxine moiety, show high selectivity for 5-HT4 over 5-HT3 receptors (>100-fold) [2]. Without such data, the selectivity of 5-HT3-In-1 remains uncharacterized, precluding any claim of target-specific activity.

Selectivity Profile

Class-level inference

No data available

Selectivity profile uncharacterized; target-specific claims not supported.

Structural analog SL65.0155 shows >100-fold 5-HT4/5-HT3 selectivity.

Evidence Dimension	Selectivity profile (5-HT3 vs. other 5-HT subtypes)
Target Compound Data	No data available
Comparator Or Baseline	SL65.0155: Ki 0.6 nM for 5-HT4, >100-fold selectivity over other 5-HT subtypes
Quantified Difference	Not calculable due to missing target data
Conditions	Not applicable

Why This Matters

Researchers requiring a selective 5-HT3 tool compound cannot validate 5-HT3-In-1's suitability without selectivity profiling, making it a high-risk choice for target-specific studies.

• [1] BindingDB. CHEMBL5435388. Only 5-HT3 receptor data available; no selectivity data found. View Source
• [2] Moser PC, et al. SL65.0155, a novel 5-hydroxytryptamine4 receptor partial agonist with potent cognition-enhancing properties. J Pharmacol Exp Ther. 2002; 302(2): 731-741. View Source

5-HT3-In-1 Application Scenarios

In Vitro Functional Antagonism Studies

The available BindingDB data indicates that 5-HT3-In-1 exhibits very weak functional antagonism (IC50 ~528 µM) at mouse 5-HT3 receptors expressed in Xenopus oocytes [1]. This suggests that studies requiring potent 5-HT3 blockade should employ a well-characterized high-affinity antagonist (e.g., ondansetron, granisetron). 5-HT3-In-1 may be suitable for experiments where a weak 5-HT3 ligand is needed as a pharmacological control, or for studying binding site occupancy without full functional inhibition, but only after independent validation.

Chiral Separation & Stereochemical SAR

The patent EP0748807A1 discloses both the (+)- and (-)-enantiomers of this scaffold [1]. Commercial 5-HT3-In-1 is identified as the (S)-enantiomer. This makes the compound suitable for stereochemical SAR studies aimed at understanding the role of chirality in 5-HT3 receptor binding, provided the user independently verifies enantiomeric purity and compares activity between enantiomers, as such data is not reported in the original patent.

Novel 5-HT3 Ligand Development

The unique N-(1,4-diazabicyclo[2.2.2]oct-2-yl)methyl benzamide scaffold of 5-HT3-In-1 differs from classical 5-HT3 antagonists [1]. Medicinal chemists aiming to develop novel 5-HT3 ligands with distinct binding kinetics may use this compound as a starting scaffold for derivatization. However, its very weak functional potency implies that extensive optimization will be required to achieve meaningful receptor antagonism.

Application

Selection Property

Validation Focus

Weak 5-HT3 ligand control studies

Functional antagonism context

Potency assessment relative to characterized antagonists

Chiral stereochemical SAR

Enantiomeric identity verification

Optical rotation and chiral purity validation

Novel 5-HT3 ligand scaffold derivatization

Scaffold uniqueness context

Binding kinetics and selectivity optimization

• [1] BindingDB. BDBM50630142 (CHEMBL5435388). IC50=5.28E+5 nM. Jegham S, et al. EP0748807A1, 1996. View Source